Methyl 3-(cyclopropylamino)propanoate
Overview
Description
“Methyl 3-(cyclopropylamino)propanoate” is a chemical compound with the CAS Number: 77497-84-8 . It has a molecular weight of 143.19 and its linear formula is C7H13NO2 .
Synthesis Analysis
The synthesis of propanol from propanoic acid involves two steps. The first step is the esterification of propanoic acid and methanol in the presence of the sulfuric acid catalyst with the mole ratio of 4:3 to produce methyl propanoate. The second step is the reduction of methyl propanoate with sodium using ethylene glycol as the solvent to yield propanol .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C7H13NO2 .Chemical Reactions Analysis
Esters, such as “this compound”, can undergo a condensation reaction similar to the aldol reaction called a Claisen Condensation . When the reaction occurs within a diester, it forms a ring and is called a Dieckmann Condensation .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 143.19 .Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Analogues for Inhibition Studies : It's been utilized in the synthesis of analogues like methyl 3-(2-octadecylcyclopropen-1-yl)propanoate, potentially inhibiting mycolic acid biosynthesis in mycobacteria (Hartmann et al., 1994).
- Fabrication of Functionalized Nanoparticles : Functionalized nanoparticles such as methyl propylaminopropanoate-coated nanoparticles have been created for environmental applications like dye removal from water (Galangash et al., 2016).
- Enantioselective Synthesis : It's involved in the enantioselective synthesis of compounds, which is important in creating specific molecular configurations for various applications (Mohapatra et al., 2012).
Industrial and Environmental Applications
- Precursor for Industrial Chemicals : Methyl propanoate, closely related to methyl 3-(cyclopropylamino)propanoate, is a precursor for polymethyl methacrylates, an important plastic material (van Beek et al., 2014).
- Role in Catalysis : Its derivatives have been used in catalysts for the production of methyl propanoate, an important industrial chemical (Clegg et al., 1999).
Biochemical and Biomedical Research
- Study of Metabolic Pathways : It has been involved in studies examining biosynthetic pathways of certain amino acids in cyanobacteria, contributing to our understanding of environmental toxins (Nunn & Codd, 2017).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-(cyclopropylamino)propanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-10-7(9)4-5-8-6-2-3-6/h6,8H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXRSFGOAMNXZBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCNC1CC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601291767 | |
Record name | N-Cyclopropyl-β-alanine methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601291767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77497-84-8 | |
Record name | N-Cyclopropyl-β-alanine methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77497-84-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Cyclopropyl-β-alanine methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601291767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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